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Compound of Interest

Compound Name: 2-Methyl-1,3-benzoxazol-5-amine

Cat. No.: B1270466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Methyl-1,3-benzoxazol-5-amine (CAS No: 72745-76-7). Adherence to these guidelines is

critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory

compliance. This guidance is intended to supplement, not replace, institutional and local

regulations. Always consult your institution's Environmental Health and Safety (EHS)

department for specific requirements.

I. Immediate Safety and Handling Precautions
Before handling 2-Methyl-1,3-benzoxazol-5-amine, it is imperative to be familiar with its

hazard profile and to use appropriate personal protective equipment (PPE). The compound is

classified as harmful if swallowed and causes serious eye irritation.

Table 1: Hazard and Safety Information
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Property Information

Molecular Formula C₈H₈N₂O

Molecular Weight 148.16 g/mol

Appearance Solid

GHS Hazard Statements
H302: Harmful if swallowed. H319: Causes

serious eye irritation.

GHS Precautionary Statements
P264, P280, P301 + P312, P305 + P351 +

P338, P337 + P313, P501

Incompatible Materials
Strong oxidizing agents, Strong acids, Strong

bases.

Required Personal Protective Equipment (PPE):

Table 2: Personal Protective Equipment (PPE) Requirements

Protection Type Specification

Eye/Face Protection
Wear tightly fitting safety goggles or a face

shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat are required. Ensure full skin

coverage.

Respiratory Protection

Handle only in a well-ventilated area, preferably

within a chemical fume hood. If dust or aerosols

may be generated, a respirator is

recommended.[1]

II. Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 2-Methyl-1,3-benzoxazol-5-amine
is through an approved hazardous waste disposal program. Incineration in a licensed facility is

the preferred method to ensure complete destruction.
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Step 1: Waste Identification and Segregation

Solid Waste: Collect all solid 2-Methyl-1,3-benzoxazol-5-amine, including contaminated

items such as weighing paper, spatulas, and disposable lab equipment, in a dedicated,

clearly labeled, and sealed container.

Liquid Waste: Solutions containing this compound should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's EHS office.[1]

Step 2: Waste Container Labeling

Label all waste containers with "Hazardous Waste" and the full chemical name: "2-Methyl-
1,3-benzoxazol-5-amine".

Include the CAS number (72745-76-7) and any relevant hazard pictograms.

Step 3: Storage of Chemical Waste

Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area.

Ensure containers are tightly closed to prevent leaks or spills.

Keep waste containers away from incompatible materials such as strong oxidizing agents,

strong acids, and strong bases.

Step 4: Scheduling Waste Pickup

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Follow all institutional procedures for waste manifests and handover.

III. Experimental Protocol: Chemical Neutralization
(for small quantities)
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For situations where small amounts of 2-Methyl-1,3-benzoxazol-5-amine require

neutralization before disposal, the following protocol can be adapted. As an aromatic amine, it

can be neutralized by a weak acid to form a salt, which is generally less hazardous. This is a

general guideline and should be tested on a very small scale before proceeding with larger

quantities.

Objective: To neutralize the basic amino group of 2-Methyl-1,3-benzoxazol-5-amine with a

weak acid to form a more stable salt.

Materials:

2-Methyl-1,3-benzoxazol-5-amine waste

1M Citric Acid solution

Stir plate and stir bar

Beaker or flask of appropriate size

pH meter or pH paper

Ice bath

Procedure:

Preparation: Work within a chemical fume hood and wear all required PPE. Place the

container with the 2-Methyl-1,3-benzoxazol-5-amine waste on a stir plate within an ice bath

to manage any exothermic reaction.

Dilution: If the waste is a solid, dissolve it in a suitable solvent in which both the amine and

the resulting salt are soluble. If it is a solution, proceed to the next step.

Neutralization: Slowly add the 1M citric acid solution to the stirring amine waste. Monitor the

pH of the solution periodically. If a significant temperature increase is observed, pause the

addition to allow the solution to cool.

Endpoint: Continue adding the citric acid solution until the pH of the mixture is between 6.0

and 7.0.
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Disposal of Neutralized Waste: The resulting neutralized solution should be collected as

hazardous waste and disposed of through your institution's EHS program. Although

neutralized, it may still contain organic compounds that are not suitable for drain disposal.

IV. Emergency Procedures for Spills
In the event of a spill, adhere to the following emergency procedures:

Evacuate and Secure: Immediately evacuate all non-essential personnel from the area and

restrict access.

Ventilate: Ensure the area is well-ventilated. If the spill is within a chemical fume hood, keep

it operational.

Containment: For solid spills, carefully sweep up the material to avoid generating dust and

place it in a sealed container for hazardous waste disposal. For liquid spills, use an inert

absorbent material (e.g., vermiculite, sand) to contain the spill.

Cleanup: Collect the absorbent material using non-sparking tools and place it in a sealed,

labeled container for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water. Collect all cleaning materials as hazardous waste.

V. Visualization of Disposal Workflow
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Caption: Disposal Decision Workflow for 2-Methyl-1,3-benzoxazol-5-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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